Cas no 2172598-17-1 (2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid)

• Product Name: 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid
• CAS No: 2172598-17-1
• MF: C₇H₈F₂O₄
• MW: 194.132829666138
• CID: 6080069
• PubChem ID: 165600995
• Update Time: 2025-10-25

2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid
• 2172598-17-1
• EN300-1629563

• Inchi： 1S/C7H8F2O4/c1-3-2-7(5(8)9,6(11)12)13-4(3)10/h3,5H,2H2,1H3,(H,11,12)
• InChI Key： JFLZRJJGRXJNLS-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC(C)C(=O)O1)F

Computed Properties

• Exact Mass: 194.03906506g/mol
• Monoisotopic Mass: 194.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid

Comprehensive Overview of 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid (CAS No. 2172598-17-1)

2-(Difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid (CAS No. 2172598-17-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group and a 5-oxooxolane (γ-lactone) ring makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity or improving metabolic stability.

In recent years, the demand for fluorinated compounds like 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid has surged, driven by their applications in medicinal chemistry. Fluorination often enhances lipophilicity and bioavailability, making this compound a hotspot for small-molecule drug development. Its CAS No. 2172598-17-1 is frequently searched in scientific databases, reflecting growing interest in its synthetic pathways and derivatives.

The compound’s carboxylic acid functionality allows for versatile derivatization, enabling covalent conjugation with amines or alcohols to form amides or esters. This property is critical for designing prodrugs or bioconjugates, aligning with trends in targeted therapy. Additionally, the γ-lactone moiety may contribute to ring-opening reactions, a strategy exploited in controlled-release formulations.

From an environmental perspective, 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid is studied for its biodegradability and ecological impact, addressing concerns about sustainable chemistry. Analytical methods such as HPLC and NMR are commonly employed to characterize its purity and stability, ensuring compliance with regulatory standards for industrial use.

Innovations in green synthesis have also spotlighted this compound, with researchers optimizing catalytic processes to reduce waste. Its role in crop protection formulations is another emerging area, as fluorinated analogs often exhibit enhanced pesticidal activity. These applications resonate with global searches for eco-friendly agrochemicals and precision farming solutions.

In summary, 2-(difluoromethyl)-4-methyl-5-oxooxolane-2-carboxylic acid (CAS No. 2172598-17-1) represents a multifaceted tool in modern chemistry. Its structural versatility, combined with industry shifts toward sustainable innovation, positions it as a compound of significant scientific and commercial value.